![molecular formula C16H17N3O B5758466 6-ethyl-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol](/img/structure/B5758466.png)
6-ethyl-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol
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Overview
Description
6-ethyl-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol, also known as EMP, is a heterocyclic compound with potential therapeutic applications. EMP has been extensively studied for its biochemical and physiological effects, and its mechanism of action has been elucidated.
Mechanism of Action
6-ethyl-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol exerts its effects through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of c-Met, a receptor tyrosine kinase that is overexpressed in many types of cancer. This compound also inhibits the activity of glycogen synthase kinase-3β (GSK-3β), an enzyme that is involved in the formation of amyloid-beta plaques in Alzheimer's disease. Additionally, this compound has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. This compound also inhibits the formation of amyloid-beta plaques in Alzheimer's disease and protects dopaminergic neurons from oxidative stress-induced cell death in Parkinson's disease. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
6-ethyl-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol has several advantages for lab experiments, including its high potency and selectivity. This compound can be easily synthesized in the lab, and its mechanism of action has been well elucidated. However, this compound also has some limitations, including its poor solubility in water and its potential toxicity at high concentrations.
Future Directions
Future research on 6-ethyl-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol should focus on its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound should be further studied for its mechanism of action and its effects on various signaling pathways. Additionally, future research should focus on improving the solubility and bioavailability of this compound and identifying potential side effects and toxicity.
Synthesis Methods
6-ethyl-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol can be synthesized through a multi-step process involving the reaction of 3-methylbenzaldehyde with ethyl acetoacetate to form 3-methylchalcone. The chalcone is then reacted with guanidine carbonate to form the pyrimidine ring. The resulting compound is then subjected to a cyclization reaction with hydrazine hydrate to form the pyrazole ring. Finally, the hydroxyl group is introduced through a reaction with sodium hydroxide, resulting in the formation of this compound.
Scientific Research Applications
6-ethyl-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ol has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's disease, this compound has been shown to inhibit the formation of amyloid-beta plaques, which are a hallmark of the disease. In Parkinson's disease, this compound has been shown to protect dopaminergic neurons from oxidative stress-induced cell death.
Properties
IUPAC Name |
6-ethyl-5-methyl-2-(3-methylphenyl)-1H-pyrazolo[1,5-a]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O/c1-4-13-11(3)17-15-9-14(18-19(15)16(13)20)12-7-5-6-10(2)8-12/h5-9,18H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPHGQFDVXMFIAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C2C=C(NN2C1=O)C3=CC=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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